Benzyl 2-methyl-6-oxo-4-[4-(trifluoromethyl)phenyl]-1,4,5,6-tetrahydropyridine-3-carboxylate

• IUPAC Name: benzyl 6-methyl-2-oxo-4-[4-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C21H18F3NO3/c1-13-19(20(27)28-12-14-5-3-2-4-6-14)17(11-18(26)25-13)15-7-9-16(10-8-15)21(22,23)24/h2-10,17H,11-12H2,1H3,(H,25,26)
• InChI Key: VGCPBQUWWZAQTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CC(=O)N1)C2=CC=C(C=C2)C(F)(F)F)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C21H18F3NO3
• Molecular Weight: 389.4 g/mol

Description

This compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, similar compounds are often synthesized through methods such as nucleophilic substitution, oxidation, or free radical bromination.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine ring, with various functional groups attached at different positions. These could include a benzyl group, a trifluoromethyl group, and a carboxylate group.

Chemical Reactions Analysis

Reactions involving this compound would likely depend on the reactivity of the functional groups present in the molecule. For example, the trifluoromethyl group is known to be quite reactive and could participate in various reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the nature of the functional groups present in the molecule. For example, the presence of a carboxylate group could make the compound acidic, while the trifluoromethyl group could increase the compound’s lipophilicity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be used as a pharmaceutical, it could interact with biological targets in the body to exert a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the nature of its breakdown products. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential uses of this compound, such as its potential as a pharmaceutical or its use in chemical synthesis.